Cas no 1361772-71-5 (2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1361772-71-5
• MF: C₇H₃F₃N₂O₂
• MW: 204.106131792068
• CID: 4801414
• Update Time: 2025-06-15

2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N2O2/c8-7(9,10)14-4-1-6(13)5(2-11)12-3-4/h1,3,13H
• InChI Key： TZCJRUGXFOJNSG-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC(C#N)=C(C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 2.3
• Topological Polar Surface Area: 66.1

Additional information on 2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1361772-71-5)

2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1361772-71-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a cyano group, a hydroxy group, and a trifluoromethoxy substituent on the pyridine ring makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as these sectors increasingly demand novel chemical entities with enhanced efficacy and selectivity.

In recent years, the demand for fluorinated pyridine derivatives like 2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine has surged, driven by their ability to improve the metabolic stability and bioavailability of active ingredients. This compound’s trifluoromethoxy group is a key structural motif often associated with improved lipophilicity and membrane permeability, making it a valuable building block in medicinal chemistry. Additionally, the cyano group offers opportunities for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

The synthesis and characterization of 2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine have been explored in several academic and industrial studies. Its crystalline form and solubility profile are critical parameters for formulation scientists, especially when designing oral dosage forms or agricultural formulations. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to ensure the purity and consistency of this compound, which is essential for regulatory compliance and reproducibility in research.

From an environmental and sustainability perspective, the development of green chemistry protocols for synthesizing 2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine is a growing area of interest. Researchers are investigating catalytic methods and solvent-free reactions to minimize waste and energy consumption. This aligns with global trends toward eco-friendly manufacturing and the reduction of hazardous byproducts in chemical production.

In the context of intellectual property, 2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine has been referenced in several patents related to kinase inhibitors and herbicidal agents. Its structural uniqueness makes it a promising candidate for patent-protected innovations, particularly in competitive markets like oncology and precision agriculture. Companies investing in R&D are keen to explore its potential as a scaffold for next-generation therapeutics and agrochemicals.

For researchers and procurement specialists, sourcing high-quality 2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1361772-71-5) is crucial. Reputable suppliers provide certificates of analysis (CoA) and technical data sheets (TDS) to verify the compound’s specifications. Storage conditions, such as protection from moisture and light, are also critical to maintaining its stability over time.

Looking ahead, the applications of 2-Cyano-3-hydroxy-5-(trifluoromethoxy)pyridine are expected to expand as advancements in computational chemistry and AI-driven drug design accelerate the discovery of novel bioactive molecules. Its integration into combinatorial chemistry and fragment-based drug design platforms further underscores its importance in modern scientific research.